[2-(Methylamino)ethyl][2-(piperidin-1-yl)ethyl]amine trihydrochloride

Specification

• CAS No.: 1803588-55-7
• Molecular Formula: C10H26Cl3N3
• Molecular Weight: 294.7 g/mol
• IUPAC Name: N-methyl-N'-(2-piperidin-1-ylethyl)ethane-1,2-diamine;trihydrochloride
• Standard InChI: InChI=1S/C10H23N3.3ClH/c1-11-5-6-12-7-10-13-8-3-2-4-9-13;;;/h11-12H,2-10H2,1H3;3*1H
• Standard InChI Key: UNHCKDCYPQODKY-UHFFFAOYSA-N
• SMILES: CNCCNCCN1CCCCC1.Cl.Cl.Cl
• Canonical SMILES: CNCCNCCN1CCCCC1.Cl.Cl.Cl

Introduction

Chemical Identification and Classification

[2-(Methylamino)ethyl][2-(piperidin-1-yl)ethyl]amine trihydrochloride is a polyamine derivative characterized by multiple nitrogen-containing functional groups. This compound is uniquely identified by its CAS Registry Number 1803588-55-7, with a molecular formula of C10H26Cl3N3 and a molecular weight of 294.7 g/mol. According to IUPAC nomenclature, it is systematically named as N-methyl-N'-(2-piperidin-1-ylethyl)ethane-1,2-diamine;trihydrochloride.

The compound belongs to a specialized class of organic molecules containing both acyclic and cyclic amine functionalities. Its classification as a polyamine derivative places it among compounds that frequently exhibit biological activity due to their nitrogen-rich structures. The trihydrochloride salt form signifies the protonation of the three nitrogen atoms present in the molecule, which substantially alters its physicochemical properties compared to the free base form.

Structural Features and Properties

Physical and Chemical Properties

As a trihydrochloride salt, this compound exhibits enhanced solubility in aqueous environments compared to its free base form. The protonation of the nitrogen atoms increases its hydrophilicity, making it more soluble in water and polar solvents. This property is particularly valuable for pharmacological research where aqueous solubility is often a critical factor.

Property	Value
CAS Registry Number	1803588-55-7
Molecular Formula	C10H26Cl3N3
Molecular Weight	294.7 g/mol
IUPAC Name	N-methyl-N'-(2-piperidin-1-ylethyl)ethane-1,2-diamine;trihydrochloride
Physical State	Presumed white to off-white crystalline solid
Functional Groups	Central secondary amine, terminal methylamino group, piperidinyl group
Solubility	Enhanced in aqueous environments due to salt form
Primary Use	Research applications only

The compound's chemical reactivity is primarily determined by its multiple amine functionalities, which can participate in various chemical transformations, including nucleophilic substitution reactions, acylation processes, and potential coordination with metal ions due to the presence of nitrogen atoms with lone pairs of electrons.

Biological Activity and Applications

Research Applications

This compound is designated specifically for research purposes only, as clearly indicated by manufacturer specifications. It serves as a valuable tool in various scientific investigations, including:

• Structure-activity relationship studies in medicinal chemistry

• Exploration of polyamine chemistry and reactivity

• Development of novel synthetic methodologies for complex nitrogen-containing compounds

• Investigation of binding interactions with biological macromolecules

The compound's distinct structural features make it a potentially useful molecular probe for understanding the chemical biology of polyamine systems and their interactions with cellular components.

Current Research Landscape

While specific research focused on [2-(Methylamino)ethyl][2-(piperidin-1-yl)ethyl]amine trihydrochloride is relatively limited in publicly accessible scientific literature, compounds with similar structural features continue to be investigated across multiple disciplines. Research areas where related polyamine compounds have demonstrated significance include:

• Development of novel pharmacophores for central nervous system targets

• Investigation of structure-activity relationships in nitrogen-rich compounds with biological activity

• Exploration of polyamine transport and metabolism in cellular systems

• Chemical biology studies examining interactions between polyamines and biological macromolecules

Future research may reveal additional applications and properties of this compound that could further expand its utility in scientific investigations.